Cas no 885461-06-3 (5-Bromo-2-(4-methyl-1-piperazinyl)aniline)

• Product Name: 5-Bromo-2-(4-methyl-1-piperazinyl)aniline
• CAS No: 885461-06-3
• MF: C₁₁H₁₆BrN₃
• MW: 270.168841362
• MDL: MFCD06660761
• CID: 3047400
• PubChem ID: 4961872
• Update Time: 2025-04-21

5-Bromo-2-(4-methyl-1-piperazinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(4-methyl-1-piperazinyl)aniline
• DB-090881
• MFCD06660761
• Z119989796
• SCHEMBL13957109
• EN300-12396
• A1-22666
• QRSKVMNMLVQJPL-UHFFFAOYSA-N
• AKOS000123031
• 885461-06-3
• AS-43728
• 5-bromo-2-(4-methylpiperazin-1-yl)aniline
• 859-114-1
• KKB46106

• MDL： MFCD06660761
• Inchi： 1S/C11H16BrN3/c1-14-4-6-15(7-5-14)11-3-2-9(12)8-10(11)13/h2-3,8H,4-7,13H2,1H3
• InChI Key： QRSKVMNMLVQJPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)N1CCN(C)CC1

Computed Properties

• Exact Mass: 269.05276g/mol
• Monoisotopic Mass: 269.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.5Ų